Cas no 944896-51-9 (3-(4-Fluorophenyl)-1,2,4-oxadiazole-5-carboxylic acid)

• Product Name: 3-(4-Fluorophenyl)-1,2,4-oxadiazole-5-carboxylic acid
• CAS No: 944896-51-9
• MF: C₉H₅FN₂O₃
• MW: 208.146005392075
• MDL: MFCD07379576
• CID: 802508
• PubChem ID: 28806068
• Update Time: 2025-06-11

3-(4-Fluorophenyl)-1,2,4-oxadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)-1,2,4-oxadiazole-5-carboxylic acid
• 1,2,4-Oxadiazole-5-carboxylicacid, 3-(4-fluorophenyl)-
• AB41869
• 3-(4-Fluoro-phenyl)-[1,2,4]oxadiazole-5-carboxylic acid
• CS-0268274
• DTXSID90651641
• A849481
• 944896-51-9
• EN300-1082665
• SCHEMBL4798828
• 3-(4-FLUOROPHENYL)-1,2,4-OXADIAZOLE-5-CARBOXYLICACID

• MDL： MFCD07379576
• Inchi： 1S/C9H5FN2O3/c10-6-3-1-5(2-4-6)7-11-8(9(13)14)15-12-7/h1-4H,(H,13,14)
• InChI Key： GEJDGJSXCYEQQY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NOC(C(=O)O)=N1

Computed Properties

• Exact Mass: 208.02842019g/mol
• Monoisotopic Mass: 208.02842019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Boiling Point: 392.1°C at 760 mmHg

3-(4-Fluorophenyl)-1,2,4-oxadiazole-5-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(4-Fluorophenyl)-1,2,4-oxadiazole-5-carboxylic acid

Research Brief on 3-(4-Fluorophenyl)-1,2,4-oxadiazole-5-carboxylic acid (CAS: 944896-51-9): Recent Advances and Applications

3-(4-Fluorophenyl)-1,2,4-oxadiazole-5-carboxylic acid (CAS: 944896-51-9) is a fluorinated oxadiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for drug development, particularly in the context of enzyme inhibition, antimicrobial activity, and anti-inflammatory applications. This research brief synthesizes the latest findings on this compound, highlighting its mechanisms of action, synthetic pathways, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-(4-Fluorophenyl)-1,2,4-oxadiazole-5-carboxylic acid as a potent inhibitor of bacterial enoyl-acyl carrier protein reductase (FabI), a key enzyme in bacterial fatty acid biosynthesis. The study demonstrated that derivatives of this compound exhibited strong inhibitory activity against Staphylococcus aureus and Escherichia coli, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for novel antibacterial agents, especially in the face of rising antibiotic resistance.

In addition to its antimicrobial properties, recent research has explored the anti-inflammatory effects of 3-(4-Fluorophenyl)-1,2,4-oxadiazole-5-carboxylic acid. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that this compound significantly reduced the production of pro-inflammatory cytokines (e.g., TNF-α and IL-6) in macrophage cell lines by modulating the NF-κB signaling pathway. This positions the compound as a promising candidate for developing treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 3-(4-Fluorophenyl)-1,2,4-oxadiazole-5-carboxylic acid has also been a focus of recent work. A 2023 study in Organic & Biomolecular Chemistry detailed an optimized one-pot synthesis method using 4-fluorobenzonitrile and hydroxylamine as starting materials, achieving a yield of 78% under mild conditions. This advancement could facilitate large-scale production and further pharmacological evaluation of the compound and its derivatives.

Ongoing research is investigating the broader applications of this oxadiazole scaffold, including its potential in oncology. Preliminary in vitro studies suggest that certain derivatives exhibit selective cytotoxicity against cancer cell lines, possibly through inhibition of protein kinases involved in cell proliferation. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

In conclusion, 3-(4-Fluorophenyl)-1,2,4-oxadiazole-5-carboxylic acid (CAS: 944896-51-9) represents a multifunctional scaffold with significant potential in drug discovery. Its demonstrated antibacterial, anti-inflammatory, and possible anticancer activities, combined with improved synthetic methodologies, make it a compelling subject for future research. Continued exploration of its structure-activity relationships and mechanisms of action could yield novel therapeutics for pressing medical challenges.